4-(1-Aminoethyl)-2-phenylphenol
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Description
Properties
Molecular Formula |
C14H15NO |
|---|---|
Molecular Weight |
213.27 g/mol |
IUPAC Name |
4-(1-aminoethyl)-2-phenylphenol |
InChI |
InChI=1S/C14H15NO/c1-10(15)12-7-8-14(16)13(9-12)11-5-3-2-4-6-11/h2-10,16H,15H2,1H3 |
InChI Key |
QVFLKCSUBFJVKO-UHFFFAOYSA-N |
Canonical SMILES |
CC(C1=CC(=C(C=C1)O)C2=CC=CC=C2)N |
Origin of Product |
United States |
Synthetic Methodologies and Strategies for 4 1 Aminoethyl 2 Phenylphenol
De Novo Synthesis Approaches
The de novo synthesis of 4-(1-Aminoethyl)-2-phenylphenol can be logically divided into two primary strategic stages: the initial construction of the foundational 2-phenylphenol (B1666276) core and the subsequent introduction of the 1-aminoethyl side chain at the 4-position. This modular approach allows for the application of various robust and well-documented chemical transformations. A key intermediate in several plausible routes is 4-acetyl-2-phenylphenol, which contains the necessary carbon skeleton for later conversion to the target amine.
Construction of the 2-Phenylphenol Core
The formation of the aryl-aryl bond between the two phenyl rings is the critical step in creating the 2-phenylphenol scaffold. Several powerful methods are available for this transformation.
Palladium-catalyzed cross-coupling reactions are among the most versatile and widely used methods for forming carbon-carbon bonds, including the aryl-aryl bond of the biphenyl (B1667301) structure. nobelprize.org The Suzuki coupling, which joins an organoboron compound with an organohalide, is particularly well-suited for this purpose due to its mild reaction conditions and tolerance of a wide range of functional groups. nobelprize.org
A potential Suzuki strategy to construct a precursor for 4-(1-Aminoethyl)-2-phenylphenol would involve the coupling of a substituted halophenol with phenylboronic acid. For instance, coupling 4-acetyl-2-bromophenol with phenylboronic acid in the presence of a palladium catalyst and a base would yield the key intermediate, 4-acetyl-2-phenylphenol. This intermediate's acetyl group is primed for conversion into the desired 1-aminoethyl moiety.
A representative synthesis for a related isomer, 4-phenylphenol, illustrates the typical conditions for this type of reaction. chemicalbook.com
Table 1: Representative Suzuki Coupling Conditions for Phenylphenol Synthesis
| Parameter | Condition |
|---|---|
| Aryl Halide | 4-Iodophenol |
| Boronic Acid | Phenylboronic acid |
| Catalyst | 10% Palladium on Carbon (Pd/C) |
| Base | Potassium Carbonate (K₂CO₃) |
| Solvent | Deionized Water |
| Temperature | Reflux |
| Time | 30 minutes |
Data sourced from a representative synthesis of 4-phenylphenol. chemicalbook.com
While the Sonogashira coupling is primarily used for forming carbon-carbon triple bonds, modifications and related palladium-catalyzed reactions can also achieve aryl-aryl coupling. However, the Suzuki reaction remains a more direct and common approach for generating the biphenyl core.
A classic industrial method for synthesizing 2-phenylphenol involves a two-step process starting from cyclohexanone (B45756). wikipedia.org The first step is a self-condensation of cyclohexanone, typically catalyzed by a strong acid or base, to produce a mixture of 2-(1-cyclohexenyl)cyclohexanone (B73363) (CHCH) and its isomer. google.com
In the second step, this intermediate undergoes catalytic dehydrogenation to form the aromatic 2-phenylphenol ring system. This aromatization step is crucial and is often carried out at elevated temperatures over a metal catalyst. google.com Catalysts based on non-noble metals like copper and nickel have been developed to improve cost-effectiveness and stability. The combination of copper and nickel has been shown to enhance both the activity and the stability of the catalyst for this specific transformation. mdpi.com
Table 2: Effect of Catalyst Composition on Dehydrogenation of CHCH to 2-Phenylphenol (OPP)
| Catalyst (Atomic Ratio) | Conversion of CHCH (%) | Selectivity for OPP (%) |
|---|---|---|
| Cu only | High initial activity, but declines rapidly | ~90%, decreasing to 87% after 3h |
| Ni: (Ni+Cu) = 0.4 | High and stable | Highest selectivity among tested ratios |
This data illustrates the synergistic effect of combining Cu and Ni for improved catalyst performance in producing 2-phenylphenol (OPP) from 2-(1-cyclohexenyl)cyclohexanone (CHCH). mdpi.com
While this route directly produces 2-phenylphenol, a subsequent functionalization step, such as Friedel-Crafts acylation, would be required to introduce the acetyl group at the 4-position to form the 4-acetyl-2-phenylphenol intermediate.
Beyond the primary methods mentioned, 2-phenylphenol can also be obtained as a byproduct in the high-temperature, high-pressure hydrolysis of chlorobenzene (B131634) to produce phenol (B47542). wikipedia.org However, this is a recovery method rather than a targeted synthetic route. Other modern cross-coupling reactions, while potentially applicable, are less commonly cited for this specific core structure than the robust Suzuki and dehydrogenation pathways. Recently, dehydrogenative-driven reactions of cyclohexanones with anilines have been developed to construct N-functionalized 2-aminophenols, representing an alternative strategy for building substituted phenol rings. nih.gov
Introduction of the 1-Aminoethyl Moiety
Once the 4-acetyl-2-phenylphenol intermediate is secured, the final key transformation is the conversion of the acetyl group (-C(O)CH₃) into the 1-aminoethyl group (-CH(NH₂)CH₃). This conversion must be done efficiently and, for many applications, stereoselectively to produce a single enantiomer of the final product.
Reductive amination of the ketone is the most direct pathway to the desired amine. Modern biocatalytic methods offer excellent stereoselectivity. A one-pot, two-step process using enzymes can achieve the asymmetric amination of alcohols by first oxidizing them to the ketone intermediate, which is then aminated. rsc.org
In the context of synthesizing 4-(1-Aminoethyl)-2-phenylphenol, a transaminase enzyme could be employed to directly convert 4-acetyl-2-phenylphenol into the desired chiral amine. Transaminases catalyze the transfer of an amino group from a donor molecule (like isopropylamine) to a ketone acceptor, often with very high enantioselectivity. rsc.org This approach is a cornerstone of green chemistry, as it operates under mild conditions and avoids the use of heavy metal catalysts.
Table 3: Representative Enantioselective Biotransamination of Aromatic Ketones
| Substrate (Ketone) | Amine Donor | Conversion (%) | Enantiomeric Excess (ee %) |
|---|---|---|---|
| 1-Phenylethanone | Isopropylamine | >99 | >99 |
| 1-(4-Methoxyphenyl)ethanone | Isopropylamine | 98 | >99 |
| 1-(4-Chlorophenyl)ethanone | Isopropylamine | >99 | >99 |
This table showcases the high conversion and excellent stereoselectivity achievable with transaminases on substrates similar to the 4-acetyl-2-phenylphenol intermediate. rsc.org
Alternatively, stereoselective alkylation represents another class of reactions for forming chiral centers. bohrium.com However, for introducing the 1-aminoethyl group onto the pre-formed phenylphenol core, stereoselective amination of the corresponding ketone is a more direct and synthetically convergent strategy.
Mannich-type Reactions on Phenolic Substrates
The Mannich reaction is a powerful tool for the C-aminoalkylation of acidic protons, such as those activated by a phenolic hydroxyl group. This three-component condensation involves an active hydrogen compound (2-phenylphenol), an aldehyde (commonly formaldehyde), and a primary or secondary amine. To achieve the 1-aminoethyl group of the target molecule, a variation of the classical Mannich reaction would be necessary, potentially employing acetaldehyde (B116499) or a synthetic equivalent.
However, a more direct application of the Mannich reaction typically results in aminomethylation. For instance, the aminomethylation of 2-chloro-4-phenylphenol, a structurally similar substrate, with formaldehyde (B43269) and various secondary amines proceeds in good yields (70-90%) in ethanol (B145695) at room temperature. This suggests that 2-phenylphenol would also be a reactive substrate under similar conditions. The reaction is regioselective, with the aminomethyl group being introduced at the position ortho to the hydroxyl group and para to the phenyl substituent, which is the desired 4-position in the target molecule's precursor. To obtain the final 1-aminoethyl structure via this route, further elaboration of the aminomethyl group would be required, which is a less direct approach compared to other strategies.
Reductive Amination Strategies
Reductive amination is a highly versatile and widely used method for the synthesis of amines from carbonyl compounds. wikipedia.org This approach is arguably the most direct and efficient pathway to 4-(1-Aminoethyl)-2-phenylphenol. The strategy involves two main steps: the synthesis of a ketone precursor, 4-acetyl-2-phenylphenol, followed by its conversion to the primary amine.
Key Steps in Reductive Amination:
Imine Formation: The ketone (4-acetyl-2-phenylphenol) reacts with ammonia (B1221849) under weakly acidic conditions to form a hemiaminal, which then dehydrates to form an imine intermediate.
Reduction: The imine is subsequently reduced to the target primary amine. This can be achieved using various reducing agents or catalytic methods.
This one-pot reaction is favored in green chemistry due to its efficiency and potential for catalytic execution under mild conditions. wikipedia.org The synthesis of the necessary ketone precursor is a critical preceding step.
Functional Group Interconversions from Precursors
Beyond the direct methods, 4-(1-Aminoethyl)-2-phenylphenol could theoretically be synthesized through the interconversion of other functional groups on a pre-existing 2-phenylphenol scaffold. These routes are generally less direct but offer alternative synthetic pathways.
One hypothetical route could begin with the Friedel-Crafts acylation of 2-phenylphenol with a suitable reagent to introduce a two-carbon chain with a leaving group, such as 2-bromoacetyl chloride. The resulting α-haloketone could then be converted to an amino ketone, followed by reduction of the ketone functionality.
Another possibility involves the introduction of a nitro group. For example, the synthesis could start from 4-(1-nitroethyl)-2-phenylphenol. The reduction of the nitro group to a primary amine is a well-established transformation, commonly achieved using catalytic hydrogenation (e.g., H₂/Pd-C) or metal-acid systems (e.g., Fe/HCl). However, the initial introduction of the 1-nitroethyl group onto the 2-phenylphenol ring presents its own synthetic challenges.
These functional group interconversion strategies highlight the flexibility of organic synthesis but are likely more step-intensive and less atom-economical compared to a direct reductive amination approach.
Integration of Phenol, Biphenyl, and Aminoethyl functionalities
Synthesis of the 2-Phenylphenol Core: The 2-phenylphenol ([1,1'-Biphenyl]-2-ol) backbone can be synthesized through several methods. One common industrial method involves the reaction of chlorobenzene with a strong base at high temperatures, which primarily produces phenol but also yields 2-phenylphenol as a significant byproduct. masterorganicchemistry.com Another laboratory-scale method is the condensation of cyclohexanone to form cyclohexenylcyclohexanone, which is then dehydrogenated to yield 2-phenylphenol. masterorganicchemistry.com Modern cross-coupling reactions, such as the Suzuki coupling of a suitably protected 2-halophenol with phenylboronic acid, also provide a versatile route to the 2-phenylphenol scaffold.
Introduction of the Acetyl Group: With the 2-phenylphenol core in hand, the next critical step is the introduction of an acetyl group at the 4-position. This is typically achieved through a Friedel-Crafts acylation reaction using acetyl chloride or acetic anhydride (B1165640) with a Lewis acid catalyst like aluminum chloride (AlCl₃). organic-chemistry.orgmasterorganicchemistry.com The hydroxyl group of the phenol is strongly activating and ortho-, para-directing. Acylation will occur predominantly at the para-position (position 4) due to the steric hindrance of the phenyl group at position 2. This reaction yields the key intermediate, 4-acetyl-2-phenylphenol.
Final Reductive Amination Step: The final step is the conversion of the acetyl group of 4-acetyl-2-phenylphenol into the 1-aminoethyl group via reductive amination with ammonia, as detailed in section 2.1.2.3. This completes the integration of all three required functionalities.
Catalytic Synthesis of 4-(1-Aminoethyl)-2-phenylphenol
Catalytic methods offer significant advantages in terms of efficiency, selectivity, and sustainability for the synthesis of 4-(1-Aminoethyl)-2-phenylphenol. Both homogeneous and heterogeneous catalysts can be applied to the key reductive amination step.
Homogeneous Catalysis in Targeted Synthesis
Homogeneous catalysts, which operate in the same phase as the reactants, are known for their high activity and selectivity under mild reaction conditions. For the reductive amination of the precursor ketone (4-acetyl-2-phenylphenol), several transition metal complexes have shown efficacy in related systems.
Cyclometalated iridium(III) complexes have been demonstrated as versatile catalysts for the direct reductive amination of ketones to primary amines. liv.ac.uk These catalysts can utilize ammonium (B1175870) formate (B1220265) as both the nitrogen and hydrogen source under transfer hydrogenation conditions. liv.ac.uk Similarly, rhodium(I) complexes with diphosphine ligands have been successfully employed for the reductive amination of aldehydes and ketones. sioc-journal.cn Ruthenium complexes have also been used to catalyze the reductive amination of acetophenone, a similar substrate, using ammonium formate as the hydrogen and amine source. sioc-journal.cn
The use of such homogeneous catalysts could provide a highly selective route to 4-(1-Aminoethyl)-2-phenylphenol, potentially with good functional group tolerance, which is important given the presence of the phenolic hydroxyl group.
Table 1: Examples of Homogeneous Catalysis in the Reductive Amination of Aromatic Ketones (Analogous Reactions)
| Catalyst | Substrate | Amine Source | Reducing Agent/Conditions | Yield | Reference |
|---|---|---|---|---|---|
| Cyclometalated Ir(III) complex | Acetophenone | NH₄HCO₂ | 80 °C | >99% | liv.ac.uk |
| RuCl₂(PPh₃)₃ / Ligand | Acetophenone | NH₄HCO₂ | 85 °C | High | sioc-journal.cn |
Heterogeneous Catalysis for Sustainable Production
Heterogeneous catalysts offer significant advantages for industrial-scale and sustainable production, primarily due to their ease of separation from the reaction mixture and potential for recycling. For the synthesis of 4-(1-Aminoethyl)-2-phenylphenol, heterogeneous catalysts are particularly well-suited for the reductive amination step.
A variety of metal-based catalysts supported on solid materials have been developed for the reductive amination of carbonyl compounds with ammonia. Nickel-based catalysts, such as Raney nickel or nickel supported on materials like alumina (B75360) (Al₂O₃) or silica (B1680970) (SiO₂), are commonly used due to their cost-effectiveness and good catalytic activity. wikipedia.orgresearchgate.netresearchgate.net These systems typically require hydrogen gas as the reductant and may operate at elevated temperatures and pressures. researchgate.net
More recently, catalysts based on other earth-abundant metals like cobalt and iron have been developed. acs.orgnih.gov For example, an iron catalyst supported on nitrogen-doped silicon carbide has been shown to effectively catalyze the reductive amination of a broad range of ketones, including those with hydroxyl groups, using aqueous ammonia and hydrogen gas. nih.gov Similarly, in situ-generated amorphous cobalt nanoparticles from CoCl₂ and a reducing agent have proven to be highly active and selective for the reductive amination of ketones under mild conditions. acs.org
The use of these robust and reusable heterogeneous catalysts could provide an environmentally benign and economically viable route for the large-scale production of 4-(1-Aminoethyl)-2-phenylphenol.
Table 2: Examples of Heterogeneous Catalysis in the Reductive Amination of Ketones with Ammonia (Analogous Reactions)
| Catalyst | Substrate | Conditions | Yield | Reference |
|---|---|---|---|---|
| Fe on N-doped SiC | 4'-Hydroxyacetophenone | 6.5 MPa H₂, 140 °C, 24h | 86% | nih.gov |
| Ni-TA@SiO₂ | Acetophenone | 20 bar H₂, 5-7 bar NH₃, 120 °C, 24h | 93% | researchgate.net |
| In situ Co nanoparticles | 4'-Methoxyacetophenone | 5 bar H₂, 80 °C, 24h | 96% | acs.org |
Organocatalysis in Stereoselective Syntheses
Organocatalysis has emerged as a powerful tool for the asymmetric synthesis of chiral molecules, avoiding the use of often toxic and expensive metal catalysts. organic-chemistry.org For the stereoselective synthesis of 4-(1-Aminoethyl)-2-phenylphenol, organocatalytic strategies would likely focus on the key bond-forming reactions that establish the chiral center on the aminoethyl group.
A plausible approach involves an asymmetric Mannich reaction. This could utilize a suitably protected 2-phenylphenol derivative with a formyl group, which would react with an appropriate amine and a ketone equivalent, catalyzed by a chiral organocatalyst like a proline derivative. organic-chemistry.org The catalyst facilitates a highly controlled, stereoselective addition, leading to the desired enantiomer. Optimization studies for similar reactions have shown that the choice of solvent and catalyst loading (e.g., 20 mol%) are crucial for achieving high yields and stereoselectivity (diastereomeric ratios up to 99:1 and enantiomeric excess up to 99%). organic-chemistry.org
Another potential organocatalytic route is the asymmetric transfer hydrogenation of a corresponding imine precursor. Chiral phosphoric acids, such as BINOL-derived catalysts, have been effective in the enantioselective reduction of imines to form chiral amines. semanticscholar.org This method offers mild reaction conditions and high enantioselectivities.
Biocatalytic Approaches (e.g., enzymatic transformations)
Biocatalysis offers a highly selective and environmentally benign alternative for synthesizing chiral amines. Enzymes such as transaminases and amine dehydrogenases are particularly well-suited for the production of enantiomerically pure amines.
A highly relevant example is the synthesis of the related compound (R)-4-(1-aminoethyl)phenol. chemicalbook.com In this process, a racemic mixture of α-methyl-p-hydroxybenzylamine is resolved using an (R)-amine dehydrogenase in dimethyl sulfoxide (B87167) at a pH of 8.5. This is followed by a kinetic resolution using an (S)-ω-transaminase at pH 9.5 for 24 hours, resulting in a product with an enantiomeric excess greater than 99%. chemicalbook.com
This enzymatic strategy could be adapted for 4-(1-Aminoethyl)-2-phenylphenol. A potential biocatalytic route would involve the asymmetric amination of a ketone precursor, such as 1-(4-hydroxy-[1,1'-biphenyl]-3-yl)ethan-1-one, using an engineered ω-transaminase. These enzymes utilize an amino donor (like isopropylamine) to convert the ketone directly into the desired chiral amine with high enantiopurity. The reaction is typically performed in an aqueous buffer system, often with a co-solvent to aid substrate solubility, under mild temperature and pH conditions.
| Enzyme Class | Substrate Example | Potential Product | Key Advantages |
| ω-Transaminase | 1-(4-hydroxy-[1,1'-biphenyl]-3-yl)ethan-1-one | (R)- or (S)-4-(1-Aminoethyl)-2-phenylphenol | High enantioselectivity, mild reaction conditions, aqueous media. |
| Amine Dehydrogenase | Racemic 4-(1-Aminoethyl)-2-phenylphenol | Enantiopure 4-(1-Aminoethyl)-2-phenylphenol | Kinetic resolution to obtain a single enantiomer. |
Green Chemistry Principles in Synthetic Route Design
The integration of green chemistry principles is essential for developing sustainable synthetic routes for pharmaceuticals and fine chemicals. nih.gov This involves minimizing waste, using less hazardous materials, and improving energy efficiency.
Solvent Minimization and Alternative Media
A major focus of green chemistry is reducing the use of volatile and toxic organic solvents. nih.gov For the synthesis of 4-(1-Aminoethyl)-2-phenylphenol, several strategies can be employed.
Solvent-Free Reactions: Performing reactions under solventless conditions can dramatically reduce waste and simplify purification. researchgate.net For instance, multicomponent reactions, such as the synthesis of 1-amidoalkyl-2-naphthols, have been successfully carried out without a solvent, often with heating. researchgate.net
Aqueous Media: Utilizing water as a solvent is highly desirable due to its non-toxic and non-flammable nature. nih.gov Biocatalytic transformations, as described above, are typically conducted in aqueous buffers.
Green Solvents: When a solvent is necessary, greener alternatives to chlorinated or aromatic solvents are preferred. These include ionic liquids, supercritical fluids, or bio-derived solvents like ethyl acetate (B1210297). nih.govchemrxiv.org
Atom Economy and Reaction Efficiency
Atom economy is a measure of how efficiently atoms from the reactants are incorporated into the final product. primescholars.comwjpps.com Reactions with high atom economy, such as addition and cycloaddition reactions, are preferred as they generate fewer byproducts. nih.govjocpr.com
In a hypothetical synthesis of 4-(1-Aminoethyl)-2-phenylphenol, a reductive amination of a ketone precursor would have a higher atom economy than a multi-step synthesis involving protecting groups. Catalytic approaches, both organocatalytic and biocatalytic, are inherently more atom-economical as the catalyst is used in small amounts and is not consumed in the reaction. researchgate.net
Atom Economy Comparison of Hypothetical Routes:
| Synthetic Route | Reaction Type | Theoretical Atom Economy |
|---|---|---|
| Reductive Amination | Addition/Reduction | High |
| Multi-step with Protecting Groups | Substitution, Protection/Deprotection | Low to Moderate |
Waste Reduction Strategies
Minimizing waste is a cornerstone of green chemistry. wjpps.com Beyond improving atom economy, waste can be reduced by:
Catalyst Recycling: Heterogeneous catalysts, including nanoparticle-supported catalysts or immobilized enzymes, can be easily separated from the reaction mixture and reused multiple times, reducing both waste and cost. researchgate.net
One-Pot Syntheses: Combining multiple reaction steps into a single pot without isolating intermediates can significantly reduce solvent use and waste generation. nih.gov
Recycling of Byproducts/Mother Liquor: In some processes, the mother liquor from a filtration step can be recycled back into the process, reducing effluent volume and recovering valuable materials. theijes.com
Optimization of Reaction Conditions and Yields
To ensure a synthetic route is viable for large-scale production, optimization of reaction conditions is critical to maximize yield and purity while minimizing costs. chemrxiv.org
Key parameters for optimization include:
Catalyst Loading: The amount of catalyst used needs to be minimized without compromising reaction rate or yield.
Temperature: Temperature can significantly affect reaction kinetics and selectivity. An optimal temperature must be found that provides a good reaction rate without promoting side reactions or catalyst degradation. nih.gov
Solvent: The choice of solvent can influence reactant solubility, reaction rate, and product stability. Screening a range of solvents is often necessary. researchgate.net
Concentration: The concentration of reactants can impact reaction rates and, in some cases, equilibrium positions.
pH (for aqueous reactions): In biocatalytic and some aqueous reactions, pH is a critical parameter affecting enzyme activity and reactant stability.
Example of Optimization Table for a Hypothetical Reductive Amination:
| Parameter | Range Studied | Optimal Condition | Effect on Yield |
|---|---|---|---|
| Catalyst Loading | 1-10 mol% | 2 mol% | Higher loading showed no significant increase. |
| Temperature | 25-80 °C | 60 °C | Yield decreased at temperatures above 60°C due to byproduct formation. nih.gov |
| Hydrogen Pressure | 1-10 atm | 5 atm | Higher pressure improved reaction rate but not final yield. |
By systematically varying these parameters, often using Design of Experiments (DoE) methodologies, an optimized process can be developed that is efficient, robust, and scalable. nih.govnih.gov
Scalability Considerations for Laboratory to Preparative Synthesis
Transitioning a synthetic route from a laboratory setting (milligram to gram scale) to a preparative or industrial scale (kilogram to ton scale) presents a unique set of challenges that go beyond simple multiplication of reagent quantities. Issues such as reaction kinetics, heat transfer, mass transfer, reagent addition rates, and product isolation become critically important. For the proposed synthesis of 4-(1-Aminoethyl)-2-phenylphenol, each step must be evaluated for its scalability.
A proposed synthetic pathway is as follows:
Friedel-Crafts Acylation: Introduction of an acetyl group onto the 2-phenylphenol backbone.
Hydroxyl Group Protection: Masking the phenolic hydroxyl to prevent interference in subsequent steps.
Reductive Amination: Conversion of the acetyl group to the 1-aminoethyl group.
Deprotection: Removal of the protecting group to yield the final product.
The following sections will delve into the scalability considerations for each of these key transformations.
The introduction of an acetyl group at the para-position of 2-phenylphenol is achievable via a Friedel-Crafts acylation reaction. Typically, this involves reacting the phenol with an acylating agent like acetyl chloride or acetic anhydride in the presence of a Lewis acid catalyst.
Laboratory Scale: At the lab scale, this reaction is often straightforward. However, phenols present a challenge as they are bidentate nucleophiles, capable of reacting at either the aromatic ring (C-acylation) to form the desired hydroxyarylketone, or at the phenolic oxygen (O-acylation) to form a phenyl ester. stackexchange.com The ratio of C- to O-acylation is highly dependent on the reaction conditions. stackexchange.com
Preparative Scale Considerations: When scaling up, several factors become critical:
Catalyst Stoichiometry: Friedel-Crafts acylations of phenols often require a large molar excess of the Lewis acid catalyst (e.g., AlCl₃) because the catalyst coordinates strongly with both the phenolic oxygen and the product ketone. stackexchange.comgoogle.com This increases costs and generates significant amounts of waste, complicating downstream processing and purification on a large scale.
Solvent Choice: The choice of solvent is crucial. Common solvents like nitrobenzene (B124822) or carbon disulfide are effective but are highly toxic and environmentally hazardous, making them unsuitable for large-scale production. google.com Alternative solvents must be evaluated for safety, environmental impact, and their effect on reaction selectivity and yield.
Exothermicity: The reaction is highly exothermic. youtube.com Managing heat transfer is paramount on a large scale to prevent runaway reactions and the formation of byproducts. This requires specialized reactors with efficient cooling systems and controlled reagent addition rates.
Selectivity and Fries Rearrangement: The initially formed O-acylated product can undergo a Lewis acid-catalyzed Fries rearrangement to the C-acylated product. stackexchange.com Controlling the reaction temperature and time is essential to drive the reaction to the desired isomer and minimize side products. High concentrations of strong acid catalysts tend to favor C-acylation. researchgate.net
Work-up and Purification: The work-up for Friedel-Crafts reactions typically involves quenching with a large volume of water to hydrolyze the catalyst-product complex. youtube.com This can be challenging on a large scale, and the resulting acidic aqueous waste requires neutralization and disposal. Purification by column chromatography, common in the lab, is often not economically viable for large quantities. Crystallization or distillation are preferred methods at the preparative scale.
Alternative Strategies: To circumvent some of these issues, protecting the phenol as a silyl (B83357) ether prior to acylation can be an effective strategy. This directs the acylation to the ring and the silyl group is typically lost during the aqueous work-up, yielding the C-acylated phenol directly. google.com
Table 1: Comparison of Friedel-Crafts Acylation Conditions
| Parameter | Laboratory Scale | Preparative Scale | Key Challenges & Strategies |
| Catalyst | AlCl₃, BF₃·OEt₂, TfOH | AlCl₃, TfOH | High catalyst loading increases cost and waste. Explore reusable solid acid catalysts. |
| Solvent | Dichloromethane, Nitrobenzene, CS₂ | Toluene, Dichloroethane | Avoid hazardous solvents. Solvent choice impacts yield, selectivity, and safety. |
| Temperature | 0 °C to reflux | Precise control required | Manage exothermicity with reactor design and controlled addition. |
| Selectivity | C- vs. O-acylation | C- vs. O-acylation, Fries Rearrangement | High catalyst concentration and temperature control favor C-acylation. researchgate.net |
| Purification | Column Chromatography | Crystallization, Distillation | Chromatography is generally not cost-effective for large batches. |
To prevent the acidic phenolic proton from interfering with the base-sensitive reagents or catalysts used in reductive amination, it must be protected. Common protecting groups for phenols include ethers (e.g., methyl, benzyl) or silyl ethers (e.g., TBS, TIPS). highfine.comscirp.org
Laboratory Scale: A wide variety of protecting groups can be easily applied at the lab scale. The choice is often dictated by the specific reaction conditions to be used in subsequent steps.
Preparative Scale Considerations:
Cost and Atom Economy: The cost of the protecting group reagent and the efficiency of the protection and deprotection steps are major factors. Reagents should be inexpensive and the reactions should proceed in high yield with minimal waste.
Stability and Crystallinity: The protected intermediate should be stable to storage and handling. A crystalline protected compound is highly advantageous for large-scale purification by recrystallization, avoiding the need for chromatography. rsc.org
Ease of Removal: The deprotection conditions must be robust, high-yielding, and not affect other functional groups in the molecule. For instance, benzyl (B1604629) ethers can be removed by catalytic hydrogenolysis, which is a scalable process, but may not be compatible if other reducible groups are present. researchgate.net Allyl ethers can be cleaved with Pd/C under basic conditions. nih.govorganic-chemistry.org Silyl ethers are often removed with fluoride (B91410) sources, but this can be expensive and generate fluoride waste.
Table 2: Scalability of Phenol Protecting Groups
| Protecting Group | Installation Reagent | Deprotection Conditions | Scalability Considerations |
| Benzyl (Bn) | Benzyl bromide/chloride, NaH/K₂CO₃ | H₂, Pd/C (Catalytic Hydrogenolysis) | Reagents are common; hydrogenolysis is highly scalable but requires specialized high-pressure equipment. |
| Silyl (TBS, TIPS) | Silyl chloride, Imidazole/Et₃N | TBAF, HF·Pyridine | Reagents can be costly. Fluoride waste can be an issue. Crystalline intermediates are a major advantage. rsc.org |
| Methyl (Me) | Dimethyl sulfate, MeI | BBr₃, TMSI | Reagents are toxic. Deprotection with BBr₃ is harsh and not ideal for industrial scale. highfine.com |
| Allyl | Allyl bromide, K₂CO₃ | Pd/C, Base | Mild removal conditions. nih.gov Palladium catalysts can be expensive. |
Reductive amination is one of the most powerful methods for synthesizing amines and is widely used in industry. nih.gov It involves the reaction of the ketone intermediate with an amine source (in this case, ammonia or an ammonia equivalent) to form an imine or enamine, which is then reduced in situ to the desired amine.
Laboratory Scale: A variety of reducing agents can be used, such as sodium borohydride (B1222165) (NaBH₄), sodium cyanoborohydride (NaBH₃CN), or sodium triacetoxyborohydride (B8407120) (NaBH(OAc)₃). masterorganicchemistry.com The reactions are typically robust and high-yielding.
Preparative Scale Considerations:
Reducing Agent: While effective, NaBH₃CN generates toxic cyanide waste, making it less desirable for large-scale synthesis. masterorganicchemistry.com NaBH(OAc)₃ is a milder and safer alternative but is more expensive. Catalytic hydrogenation (using H₂ gas and catalysts like Raney Nickel or Pd/C) is a highly atom-economical and cost-effective method well-suited for industrial production, though it requires specialized pressure equipment.
Biocatalysis: A significant advancement in large-scale amine synthesis is the use of enzymes. Imine reductases (IREDs) or reductive aminases (RedAms) can catalyze the asymmetric reductive amination of ketones to produce chiral amines with very high enantioselectivity. nih.govnih.gov These biocatalytic processes are run in aqueous media under mild conditions, are highly selective, and are environmentally friendly. The development of robust enzymes has enabled this technology to be applied at the ton scale. nih.gov For the synthesis of 4-(1-Aminoethyl)-2-phenylphenol, an engineered amine dehydrogenase could be a powerful tool for a green and efficient process. acs.org
Control of Byproducts: The main challenge is controlling the formation of secondary amines (from the reaction of the primary amine product with another ketone molecule) and the reduction of the starting ketone to an alcohol. This is managed by controlling the stoichiometry, reaction concentration, and the rate of addition of the reducing agent.
Amine Source: Using ammonia gas directly requires careful handling and pressure equipment. Using a stable ammonium salt like ammonium acetate or ammonium formate can be a more practical alternative at a large scale.
Table 3: Comparison of Reductive Amination Methods for Scale-Up
| Method | Reducing Agent | Amine Source | Key Scalability Features |
| Chemical Reduction | NaBH(OAc)₃ | NH₄OAc | Good for moderate scale; avoids cyanide; reagent cost can be a factor. |
| Catalytic Hydrogenation | H₂ gas, Raney Ni / Pd/C | NH₃ (gas) | Highly atom-economical and cost-effective; requires high-pressure reactors and careful safety management. |
| Biocatalysis (IREDs) | Formate or Glucose (for cofactor recycling) | NH₄⁺ salts | Green, highly selective, operates under mild conditions in water; can produce chiral amines; enzyme cost and stability are key factors. nih.govnih.gov |
The final step is the removal of the phenolic protecting group to unveil the target molecule. The choice of method is entirely dependent on the protecting group used in Step 2.
Laboratory Scale: Many deprotection methods are available, and the choice is often one of convenience.
Preparative Scale Considerations:
Reaction Completion and Selectivity: The deprotection must proceed to completion without affecting other parts of the molecule. The reaction should be "clean" to simplify purification.
Reagent and Solvent Removal: The reagents used for deprotection (e.g., acids, bases, metal catalysts) and the solvents must be easily removed from the final product. For example, after catalytic hydrogenolysis to remove a benzyl group, the palladium catalyst must be completely filtered off, which can be challenging with fine powders.
Product Isolation: As this is the final step, achieving the desired purity of the active pharmaceutical ingredient (API) or final chemical is critical. Isolation is typically achieved through crystallization, which is highly scalable and effective for purification. The choice of crystallization solvent is crucial and requires extensive screening to find optimal conditions for yield and purity. Methods using reagents that are volatile or easily washed away (e.g., acid/base quenches) are preferred over those that introduce hard-to-remove byproducts. organic-chemistry.org
Advanced Spectroscopic and Structural Characterization of 4 1 Aminoethyl 2 Phenylphenol
Mass Spectrometry for Molecular Identification and Fragmentation Analysis
Fragmentation Pathways and Ion Mechanisms
In mass spectrometry, the fragmentation of 4-(1-Aminoethyl)-2-phenylphenol would be expected to follow pathways dictated by the stability of the resulting ions and neutral losses. The presence of an odd number of nitrogen atoms means the molecular ion will have an odd mass-to-charge ratio (m/z). libretexts.org
A primary and highly favored fragmentation pathway for aliphatic amines is the cleavage of the carbon-carbon bond adjacent to the nitrogen atom (α-cleavage). libretexts.orglibretexts.org For 4-(1-Aminoethyl)-2-phenylphenol, this would involve the cleavage of the bond between the chiral carbon and the phenylphenol moiety. This would result in a resonance-stabilized benzylic radical and a charged fragment containing the amino group, or vice-versa depending on which fragment retains the charge. The most likely scenario is the formation of a stable iminium ion.
Another expected fragmentation is the benzylic cleavage, where the bond between the ethyl group and the phenylphenol ring breaks, leading to a stable benzylic cation. The subsequent loss of small, stable neutral molecules is also a common fragmentation mechanism. For instance, the amino group can be eliminated as ammonia (B1221849) (NH₃).
Matrix-Assisted Laser Desorption/Ionization (MALDI-MS)
Matrix-assisted laser desorption/ionization (MALDI) mass spectrometry is a soft ionization technique suitable for analyzing a wide range of molecules, including small organic compounds. researchgate.netjove.com For the analysis of 4-(1-Aminoethyl)-2-phenylphenol, the selection of an appropriate matrix is crucial. The matrix, typically a small organic acid, co-crystallizes with the analyte and absorbs the laser energy, facilitating the desorption and ionization of the analyte molecule. jove.com
For a relatively small molecule like 4-(1-Aminoethyl)-2-phenylphenol, common matrices such as α-cyano-4-hydroxycinnamic acid (CHCA) or 2,5-dihydroxybenzoic acid (DHB) would be suitable choices. nih.gov Given the basic nature of the amino group, ionization would likely occur through protonation, resulting in the detection of the [M+H]⁺ ion. The choice of matrix can be optimized to maximize signal intensity and minimize background interference in the low mass range. rsc.org In some cases, derivatization of the amine group can be employed to enhance ionization efficiency and sensitivity in MALDI-MS analysis of small molecules. nih.gov
Vibrational Spectroscopy for Functional Group and Conformation Analysis
Infrared (IR) Spectroscopy
The infrared (IR) spectrum of 4-(1-Aminoethyl)-2-phenylphenol is expected to exhibit characteristic absorption bands corresponding to its various functional groups. wpmucdn.comspectroscopyonline.com
O-H Stretching: A broad absorption band is anticipated in the region of 3600-3200 cm⁻¹ due to the stretching vibration of the phenolic hydroxyl group. The broadness of this peak is a result of intermolecular hydrogen bonding. wpmucdn.com
N-H Stretching: As a primary amine, two sharp to medium bands are expected in the 3500-3300 cm⁻¹ range, corresponding to the asymmetric and symmetric stretching vibrations of the N-H bonds. openstax.orgorgchemboulder.com
C-H Stretching: Aromatic C-H stretching vibrations are expected to appear as a group of bands just above 3000 cm⁻¹, while aliphatic C-H stretching from the ethyl group will absorb just below 3000 cm⁻¹.
N-H Bending: The scissoring vibration of the primary amine (NH₂) group is predicted to cause an absorption in the 1650-1580 cm⁻¹ region. spectroscopyonline.comorgchemboulder.com
C=C Stretching: Aromatic ring stretching vibrations will produce several bands in the 1600-1450 cm⁻¹ region.
C-O Stretching: The stretching vibration of the phenolic C-O bond is expected to result in a strong band in the 1260-1180 cm⁻¹ range.
C-N Stretching: The C-N stretching of the aliphatic amine is anticipated to absorb in the 1250-1020 cm⁻¹ region. orgchemboulder.com
A summary of the predicted IR absorption bands is provided in the table below.
| Functional Group | Vibration Type | Predicted Wavenumber (cm⁻¹) |
| Phenolic O-H | Stretching | 3600-3200 (broad) |
| Primary N-H | Asymmetric & Symmetric Stretching | 3500-3300 (two bands) |
| Aromatic C-H | Stretching | >3000 |
| Aliphatic C-H | Stretching | <3000 |
| Primary N-H | Bending (Scissoring) | 1650-1580 |
| Aromatic C=C | Ring Stretching | 1600-1450 |
| Phenolic C-O | Stretching | 1260-1180 |
| Aliphatic C-N | Stretching | 1250-1020 |
Raman Spectroscopy
Raman spectroscopy provides complementary information to IR spectroscopy, with vibrations that result in a change in polarizability being Raman active. For 4-(1-Aminoethyl)-2-phenylphenol, the following features are expected in its Raman spectrum:
Aromatic Ring Vibrations: The breathing modes of the phenyl and phenol (B47542) rings are expected to produce strong and sharp bands, which are characteristic of the aromatic system.
C-H Vibrations: Both aromatic and aliphatic C-H stretching and bending vibrations will be Raman active.
Skeletal Vibrations: The carbon skeleton of the molecule will give rise to a series of bands in the fingerprint region, which are unique to its specific structure.
The study of substituted phenols by Raman spectroscopy has shown that the positions and intensities of the ring vibrations are sensitive to the nature and position of the substituents. nih.govnih.gov In aqueous solutions, the Raman technique can be employed for quantitative analysis of phenols. researchgate.net
X-ray Crystallography for Solid-State Molecular Architecture
X-ray crystallography is the definitive method for determining the precise three-dimensional arrangement of atoms in a crystalline solid. youtube.comrigaku.comuq.edu.au This technique provides detailed information on bond lengths, bond angles, and the conformation of the molecule in the solid state. Furthermore, it reveals the packing of molecules in the crystal lattice and the nature of intermolecular interactions, such as hydrogen bonding and van der Waals forces. numberanalytics.comcreativebiomart.net
Unit Cell Parameters and Crystal System
As of the latest literature search, the single-crystal X-ray structure of 4-(1-Aminoethyl)-2-phenylphenol has not been reported. Therefore, specific unit cell parameters and the crystal system are not available.
If suitable crystals were obtained, an X-ray diffraction experiment would yield the following information, which would be presented in a crystallographic data table:
| Parameter | Description |
| Crystal System | The classification of the crystal based on its symmetry (e.g., monoclinic, orthorhombic). |
| Space Group | The specific symmetry group of the crystal. |
| a, b, c (Å) | The dimensions of the unit cell along the x, y, and z axes. |
| α, β, γ (°) | The angles between the unit cell axes. |
| V (ų) | The volume of the unit cell. |
| Z | The number of molecules in the unit cell. |
| Calculated Density (g/cm³) | The density of the crystal calculated from the crystallographic data. |
Bond Lengths, Bond Angles, and Torsional Angles
The precise three-dimensional structure of a molecule is defined by its bond lengths, bond angles, and torsional (dihedral) angles. While specific X-ray crystallographic data for 4-(1-Aminoethyl)-2-phenylphenol is not available, we can infer these parameters by examining data from structurally similar compounds, such as substituted phenols, amphetamine derivatives, and other chiral benzylic amines.
The geometry of the phenol ring is expected to be largely planar, with C-C bond lengths within the aromatic ring averaging around 1.39 Å. The C-O bond of the hydroxyl group will have a length of approximately 1.36 pm, which is slightly shorter than in aliphatic alcohols due to the partial double bond character from the conjugation of the oxygen lone pair with the aromatic ring. researchgate.net The C-phenyl bond is a single bond and will have a typical length of around 1.49 Å.
The aminoethyl side chain introduces a chiral center. The bond lengths and angles around this chiral carbon are expected to be typical for sp³ hybridized carbon. The C-N bond length in similar primary amines is generally around 1.47 Å. The bond angles around the chiral carbon (C-C-N, C-C-H, H-C-N) will be approximately tetrahedral, in the range of 109.5°.
Torsional angles are crucial for defining the conformation of the flexible aminoethyl side chain relative to the phenylphenol backbone. The rotation around the C(aromatic)-C(chiral) and C(chiral)-N bonds will determine the spatial arrangement of the amino group and the phenyl group. Studies on related molecules like amphetamine have shown that multiple stable conformers can exist in solution, with the relative populations depending on the solvent and temperature. rsc.orgrsc.org The torsional angles will dictate the proximity of the amino group to the hydroxyl and phenyl substituents on the ring, which can influence intramolecular interactions.
Table 1: Estimated Bond Lengths and Bond Angles for 4-(1-Aminoethyl)-2-phenylphenol
| Bond/Angle | Estimated Value | Reference Moiety |
| C-C (aromatic) | ~1.39 Å | Phenol |
| C-O | ~1.36 pm | Phenol researchgate.net |
| C-Phenyl | ~1.49 Å | Biphenyl (B1667301) |
| C-N | ~1.47 Å | Primary Amines |
| C(aromatic)-C(chiral) | ~1.51 Å | Amphetamine |
| C-C-C (in ring) | ~120° | Benzene (B151609) |
| C-O-H | ~109° | Phenol |
| C-C-N | ~109.5° | Aliphatic Amines |
Note: These values are estimations based on data from related compounds and general principles of chemical bonding. Actual values for 4-(1-Aminoethyl)-2-phenylphenol may vary.
Intermolecular Interactions and Crystal Packing
The solid-state structure of 4-(1-Aminoethyl)-2-phenylphenol will be governed by a network of intermolecular interactions, which dictate how the molecules pack in the crystal lattice. The primary interactions expected are hydrogen bonds, given the presence of both a hydroxyl group (a strong hydrogen bond donor) and an amino group (both a donor and an acceptor).
The hydroxyl group is a potent hydrogen bond donor and will likely form strong O-H···N or O-H···O hydrogen bonds. The amino group can also participate in N-H···O hydrogen bonds. These interactions are fundamental in the crystal packing of many phenolic and amino compounds. researchgate.net The interplay between these hydrogen bonds will likely lead to the formation of chains, sheets, or more complex three-dimensional networks in the solid state.
Table 2: Potential Intermolecular Interactions in the Crystal Structure of 4-(1-Aminoethyl)-2-phenylphenol
| Interaction Type | Donor | Acceptor | Significance |
| Hydrogen Bond | O-H | N, O | Strong, directional, primary determinant of packing |
| Hydrogen Bond | N-H | O, N | Moderate strength, contributes to network formation |
| π-π Stacking | Phenyl/Phenol Rings | Phenyl/Phenol Rings | Contributes to packing efficiency and stability |
| Van der Waals | All atoms | All atoms | Non-directional, contributes to overall cohesion |
Chiroptical Spectroscopy (e.g., Circular Dichroism) for Stereochemical Characterization
Circular dichroism (CD) spectroscopy is a powerful technique for studying chiral molecules as it measures the differential absorption of left and right circularly polarized light. For 4-(1-Aminoethyl)-2-phenylphenol, which possesses a single stereocenter at the carbon of the aminoethyl group, CD spectroscopy can be used to determine the absolute configuration of its enantiomers.
The CD spectrum of a chiral molecule is highly sensitive to its three-dimensional structure. The chromophores in 4-(1-Aminoethyl)-2-phenylphenol are the phenylphenol moiety. While this chromophore is achiral on its own, its electronic transitions will be perturbed by the chiral environment created by the stereocenter, leading to a CD signal.
Studies on analogous chiral molecules like amphetamine and its derivatives have shown that the sign and intensity of the Cotton effects in the CD spectrum are directly related to the absolute configuration of the stereocenter. jasco.hujascoinc.com For instance, the different enantiomers of amphetamine and methamphetamine exhibit mirror-image CD spectra, allowing for their unambiguous identification. jasco.hujascoinc.com It is expected that the (R)- and (S)-enantiomers of 4-(1-Aminoethyl)-2-phenylphenol would also display mirror-image CD spectra.
The conformational flexibility of the aminoethyl side chain can also influence the CD spectrum. The observed spectrum is a population-weighted average of the spectra of all contributing conformers. Therefore, computational modeling, in conjunction with experimental CD data, is often employed to determine the most stable conformations and to correlate the observed CD signals with a specific absolute configuration. rsc.orgrsc.org
Table 3: Expected Chiroptical Properties of 4-(1-Aminoethyl)-2-phenylphenol Enantiomers
| Property | (R)-4-(1-Aminoethyl)-2-phenylphenol | (S)-4-(1-Aminoethyl)-2-phenylphenol |
| CD Spectrum | Expected to show Cotton effects corresponding to the electronic transitions of the phenylphenol chromophore. | Expected to show a mirror-image CD spectrum to the (R)-enantiomer. |
| Sign of Cotton Effects | Opposite to the (S)-enantiomer. | Opposite to the (R)-enantiomer. |
| Application | Determination of absolute configuration and enantiomeric purity. | Determination of absolute configuration and enantiomeric purity. |
Lack of Publicly Available Research Data Precludes a Detailed Computational Analysis of 4-(1-Aminoethyl)-2-phenylphenol
A thorough investigation into publicly accessible scientific literature and computational chemistry databases has revealed a significant gap in research concerning the chemical compound 4-(1-Aminoethyl)-2-phenylphenol. Despite extensive searches for scholarly articles and theoretical studies, no specific computational or theoretical data was found for this particular molecule. This absence of published research prevents the creation of a detailed article covering its quantum chemical calculations, conformational analysis, predicted spectroscopic properties, reaction pathway modeling, or intermolecular interaction studies.
The scientific community relies on published, peer-reviewed research to build a collective understanding of chemical compounds. In the case of 4-(1-Aminoethyl)-2-phenylphenol, it appears that such detailed computational investigations have not yet been undertaken or, if they have, the results are not publicly available. Therefore, any attempt to generate an article based on the requested detailed outline would be speculative and lack the required scientific foundation.
Further research and publication in the field of computational chemistry would be necessary to provide the data required for a comprehensive analysis as outlined in the user's request. Without such foundational studies, a scientifically accurate and detailed article on the computational and theoretical investigations of 4-(1-Aminoethyl)-2-phenylphenol cannot be produced at this time.
Computational and Theoretical Investigations of 4 1 Aminoethyl 2 Phenylphenol
Molecular Dynamics Simulations for Dynamic Behavior
The dynamic behavior of molecules is crucial for understanding their function and interaction with other molecules. Molecular dynamics simulations provide a powerful tool to observe these dynamics at an atomic level over time. Such simulations could elucidate key aspects of 4-(1-Aminoethyl)-2-phenylphenol, including:
Conformational Landscape: Identifying the most stable three-dimensional arrangements (conformers) of the molecule and the energy barriers between them. The flexibility of the aminoethyl side chain and the rotation around the bond connecting the two phenyl rings are expected to be key determinants of its conformational preferences.
Solvation Effects: Simulating the molecule in different solvents to understand how its structure and dynamics are influenced by the surrounding environment. This is particularly relevant for predicting its behavior in biological systems.
Intermolecular Interactions: Analyzing how 4-(1-Aminoethyl)-2-phenylphenol interacts with itself or other molecules. This could reveal tendencies for aggregation or binding to specific targets.
Future molecular dynamics simulations on 4-(1-Aminoethyl)-2-phenylphenol would be invaluable for building a comprehensive understanding of its chemical and physical properties. Such studies would require the development of an accurate force field for this specific molecule and would likely involve extensive simulations to adequately sample its conformational space. The resulting data, including trajectories, interaction energies, and structural parameters, would provide a foundation for predicting its behavior in various applications.
Chemical Reactivity and Transformation Chemistry of 4 1 Aminoethyl 2 Phenylphenol
Reactions at the Phenolic Hydroxyl Group
The phenolic hydroxyl group in 4-(1-Aminoethyl)-2-phenylphenol is a key site for chemical modifications, including etherification, esterification, and acid-base reactions.
Etherification and Esterification Reactions
The hydroxyl group can undergo etherification to form ethers and esterification to form esters. These reactions are fundamental in modifying the compound's physical and chemical properties.
Etherification: The formation of an ether from 4-(1-Aminoethyl)-2-phenylphenol typically involves the reaction of its corresponding phenoxide with an alkyl halide. The phenoxide is generated by treating the phenol (B47542) with a base.
Esterification: Esterification can be achieved by reacting 4-(1-Aminoethyl)-2-phenylphenol with a carboxylic acid or its derivative, such as an acyl chloride or anhydride (B1165640). organic-chemistry.org This reaction is often catalyzed by an acid or a coupling agent. For instance, biocatalysts have been successfully employed in the esterification of similar phenolic compounds. mdpi.com The use of a benzyne-mediated method also provides a mild condition for esterification. A variety of catalysts, including 2,2'-biphenol-derived phosphoric acid and triphenylphosphine (B44618) oxide, can promote these reactions efficiently. organic-chemistry.org Additionally, sulfuryl fluoride (B91410) (SO2F2) has been shown to mediate the dehydrative coupling of carboxylic acids with alcohols effectively. organic-chemistry.org A green and efficient method for esterification utilizes a dried Dowex H+/NaI approach. nih.gov
| Reaction Type | Reagents | Catalyst/Conditions | Product |
|---|---|---|---|
| Etherification | Alkyl halide | Base | Ether |
| Esterification | Carboxylic acid/derivative | Acid catalyst or coupling agent | Ester |
Acidity and Protonation Equilibria
The phenolic hydroxyl group imparts acidic properties to the molecule. noaa.gov The acidity of phenols is generally greater than that of alcohols due to the resonance stabilization of the resulting phenoxide ion. quizlet.com In an acidic medium, the amino group is expected to be protonated. quora.com Conversely, in a basic medium, the hydroxyl group is deprotonated. quora.com The pKa value of the phenolic group is a critical parameter that governs its degree of ionization at a given pH. At a pH above its pKa, the phenolic group will be deprotonated and carry a negative charge. quizlet.com The Henderson-Hasselbalch equation can be used to calculate the ratio of the protonated and deprotonated forms at a specific pH. libretexts.org
The protonation and deprotonation equilibria are crucial in understanding the compound's behavior in different chemical environments and are fundamental to its applications in areas such as acid-base extractions. quora.com
Reactions at the Aminoethyl Moiety
The aminoethyl group is another reactive center in 4-(1-Aminoethyl)-2-phenylphenol, allowing for a range of functionalization reactions.
Amine Functionalization (e.g., acylation, alkylation)
The primary amine of the aminoethyl moiety can be readily functionalized through various reactions.
Acylation: The amino group can react with acylating agents like acyl chlorides or anhydrides to form amides. This is a common strategy to introduce new functional groups or to protect the amine.
Alkylation: Alkylation of the amine can be achieved using alkyl halides, leading to the formation of secondary, tertiary, or even quaternary ammonium (B1175870) salts, depending on the reaction conditions and the stoichiometry of the alkylating agent.
These functionalization reactions are instrumental in synthesizing a diverse array of derivatives with tailored properties. For example, amine-functionalized metal-organic frameworks (MOFs) have been developed for various applications, including biosensing. rsc.org
Salt Formation Chemistry
As a basic functional group, the amine can react with acids to form ammonium salts. This is a straightforward acid-base reaction where the lone pair of electrons on the nitrogen atom accepts a proton from an acid. youtube.com The formation of a salt significantly alters the solubility of the compound, often making it more water-soluble. For instance, reaction with tartaric acid leads to the formation of a water-soluble amine tartrate salt. quora.com This property is widely exploited in purification processes and for the preparation of pharmaceutical formulations.
Reactions on the Aromatic Rings
The reactivity of the two aromatic rings in 4-(1-Aminoethyl)-2-phenylphenol is largely dictated by the electronic effects of the hydroxyl, aminoethyl, and phenyl substituents.
Electrophilic Aromatic Substitution Patterns
The phenol ring is highly activated towards electrophilic aromatic substitution (SEAr) due to the presence of three electron-donating groups: a hydroxyl (-OH), a 1-aminoethyl group, and a phenyl group. byjus.com The hydroxyl group is a powerful activating group and, like the aminoethyl group, directs incoming electrophiles to the ortho and para positions. byjus.comquora.com The phenyl group is a less potent activating group, also with an ortho, para-directing influence. youtube.com
The positions on the phenolic ring are numbered relative to the hydroxyl group. The 1-aminoethyl group is at position 4, and the phenyl group is at position 2. The combined directing effects of these substituents make the remaining open positions—3, 5, and 6—the sites for potential electrophilic attack. The position para to the strongly activating hydroxyl group is already occupied by the aminoethyl group. Therefore, electrophilic substitution is predominantly directed to the positions ortho to the hydroxyl group (position 6) and ortho to the aminoethyl group (positions 3 and 5). refinerlink.com
The hydroxyl group is one of the most strongly activating substituents, typically dominating the directing effects. quora.com Consequently, the position ortho to the hydroxyl group (position 6) is a highly favored site for substitution. The positions ortho to the aminoethyl group (3 and 5) are also activated. However, steric hindrance from the adjacent bulky phenyl group at position 2 may reduce the reactivity of position 3. Therefore, substitution is most likely to occur at positions 6 and 5.
The second aromatic ring (the phenyl substituent) is less activated than the phenolic ring. Electrophilic attack on this ring will occur at its ortho and para positions, but this is a less favorable process compared to the substitution on the highly activated primary ring system. youtube.com
| Substituent | Position on Phenolic Ring | Activating/Deactivating Effect | Directing Influence | Favored Positions for Substitution |
|---|---|---|---|---|
| -OH (Hydroxyl) | 1 | Strongly Activating | Ortho, Para | 6 |
| -C₆H₅ (Phenyl) | 2 | Weakly Activating | Ortho, Para | - |
| -CH(NH₂)CH₃ (1-Aminoethyl) | 4 | Activating | Ortho, Para | 3, 5 |
Nucleophilic Aromatic Substitution (if applicable)
Nucleophilic aromatic substitution (SNAr) is generally not applicable to 4-(1-Aminoethyl)-2-phenylphenol under standard conditions. This type of reaction requires specific features that are absent in this molecule. wikipedia.org SNAr mechanisms typically necessitate the presence of a good leaving group (such as a halide) and strong electron-withdrawing groups (like nitro groups) positioned ortho or para to the leaving group. byjus.comlumenlearning.com These electron-withdrawing groups are crucial for stabilizing the negatively charged intermediate, known as a Meisenheimer complex, which forms during the reaction. lumenlearning.commasterorganicchemistry.com
The 4-(1-Aminoethyl)-2-phenylphenol molecule contains electron-donating groups (-OH, -NH-R, -phenyl), which increase the electron density of the aromatic rings. numberanalytics.com This inherent electron-rich character makes the rings nucleophilic themselves and thus resistant to attack by external nucleophiles. govtpgcdatia.ac.in For phenols to undergo nucleophilic substitution, extreme conditions or specialized catalytic systems are often required, for instance, to activate the ring electronically by forming radical intermediates. researchgate.netosti.gov
Regioselectivity and Site-Selectivity in Derivatization
The derivatization of 4-(1-Aminoethyl)-2-phenylphenol can occur at several reactive sites, including the hydroxyl group, the amino group, and the C-H bonds of the aromatic rings. The specific site of derivatization depends on the reagents and reaction conditions employed.
O-Derivatization and N-Derivatization: The hydroxyl and amino groups are the most nucleophilic centers in the molecule and are readily derivatized. Reactions such as acylation, alkylation, or silylation will preferentially occur at these heteroatoms over C-H functionalization of the ring. Competition between O- and N-derivatization can be controlled by adjusting the pH and choosing appropriate reagents and protecting group strategies.
C-H Functionalization: For derivatization involving C-H bond activation, the regioselectivity is governed by the principles of electrophilic aromatic substitution discussed previously. The positions ortho to the powerful hydroxyl activating group are the most probable sites for functionalization. rsc.org Recent advances in catalysis have allowed for more controlled and site-selective C-H functionalization of phenols, sometimes overriding the inherent electronic preferences. nih.govacs.org For example, specific transition-metal catalysts can direct functionalization to a particular ortho position, and in some cases, even to the less-activated meta positions. nih.gov However, achieving high regioselectivity in a polysubstituted system like this remains a synthetic challenge, as it is often difficult to obtain a single derivative component through classical strategies. nih.gov The para position to the hydroxyl group is blocked, making ortho-functionalization the most likely outcome for electrophilic C-H substitution. researchgate.net
Metal Complexation Chemistry (e.g., ligand properties)
The 4-(1-Aminoethyl)-2-phenylphenol molecule possesses two key donor atoms: the nitrogen of the amino group and the oxygen of the phenolic hydroxyl group. This arrangement makes it an excellent candidate to act as a bidentate ligand in coordination chemistry. purdue.edu Such aminophenol ligands are known to form stable complexes with a variety of transition metals. researchgate.netderpharmachemica.com
Upon deprotonation of the phenolic hydroxyl group, the resulting phenoxide ion and the neutral amino group can coordinate to a metal center, forming a stable five- or six-membered chelate ring. youtube.com This chelation effect significantly enhances the stability of the resulting metal complexes compared to those formed with monodentate ligands. The specific nature of the metal ion and the reaction conditions will influence the stoichiometry and geometry of the final coordination complex. researchgate.netresearchgate.net The pharmacological and catalytic activity of metal complexes is often influenced by the coordination of the metal ion and the ligands. nih.govnih.gov
| Property | Description |
|---|---|
| Ligand Type | Bidentate (N, O donor set) |
| Coordinating Atoms | Nitrogen (from aminoethyl group), Oxygen (from deprotonated hydroxyl group) |
| Potential Metal Ions | Transition metals (e.g., Cu(II), Ni(II), Co(II), Zn(II), Pd(II)) |
| Chelate Ring Size | Likely forms a stable 6-membered ring |
| Applications of Complexes | Catalysis, synthesis of dyes, potential biological applications. derpharmachemica.comwikipedia.orgugm.ac.id |
Photochemical and Thermochemical Transformations
Specific experimental data on the photochemical and thermochemical behavior of 4-(1-Aminoethyl)-2-phenylphenol is limited. However, its reactivity can be inferred from the behavior of its constituent functional groups.
Photochemical Transformations: Aromatic compounds containing amino and hydroxyl groups can be susceptible to photochemical transformations. Phenols can undergo photo-oxidation, while aromatic amines can be involved in photo-induced electron transfer processes. researchgate.net For instance, 1-aminopyrene, upon light irradiation, transforms into various oxidation products, including hydroxyamino, nitroso, and nitro derivatives, as well as dimers. nih.gov It is plausible that 4-(1-Aminoethyl)-2-phenylphenol could undergo similar transformations, potentially leading to oxidation of the phenol or amine, C-N bond cleavage, or polymerization upon exposure to UV light. The presence of a phenyl substituent may further influence the photochemical pathways. Some photochemical methods are used for generating functionalized aminocyclopentanes or for the preparation of amino acid thioesters. nih.govutep.edu
Thermochemical Transformations: Phenolic compounds are generally thermally stable. However, at elevated temperatures, they undergo decomposition. The thermal decomposition of phenol itself is a complex process involving various radical intermediates and reaction pathways. researchgate.net Phenolic polymers, like those based on phenol-formaldehyde, decompose through a series of complex reactions, releasing volatile products such as water, methane, and various phenols, ultimately forming a carbon char at high temperatures. nasa.gov It is expected that 4-(1-Aminoethyl)-2-phenylphenol would exhibit similar behavior, with decomposition likely initiating at the weaker bonds, such as the C-N bond or the bonds of the ethyl group, followed by fragmentation of the aromatic rings at higher temperatures.
Applications of 4 1 Aminoethyl 2 Phenylphenol in Advanced Chemical Systems
Role as a Synthetic Intermediate for Complex Molecules
The presence of three distinct reactive sites—the primary amine, the hydroxyl group, and the aromatic rings—makes 4-(1-Aminoethyl)-2-phenylphenol a versatile building block for the construction of more complex molecular frameworks.
The ortho-disposed phenol (B47542) and the aminoethyl side chain provide an ideal starting point for the synthesis of various nitrogen- and oxygen-containing heterocyclic compounds. The amino and hydroxyl groups can participate in cyclization reactions with suitable bifunctional reagents. For instance, reaction with phosgene (B1210022) or its equivalents could yield benzoxazinone (B8607429) derivatives, while condensation with aldehydes or ketones could lead to the formation of benzoxazine (B1645224) scaffolds. The primary amine is a key functional group for building nitrogen-containing heterocycles like pyrazoles or pyridinones through condensation reactions with 1,3-dicarbonyl compounds or α,β-unsaturated esters. nih.gov The versatility of amino groups in forming diverse heterocyclic systems is a well-established principle in organic synthesis. frontiersin.org
Table 1: Potential Heterocyclic Scaffolds from 4-(1-Aminoethyl)-2-phenylphenol
| Reagent Class | Resulting Heterocycle | Reaction Type |
|---|---|---|
| Phosgene / Equivalents | Benzoxazinone | Cyclocondensation |
| Aldehydes / Ketones | Benzoxazine | Condensation/Cyclization |
| 1,3-Dicarbonyls | Pyrazole/Pyrimidine derivative | Paal-Knorr type synthesis |
| α,β-Unsaturated Ketones | Pyridine derivative | Michael Addition/Cyclization |
This table represents hypothetical transformations based on the known reactivity of aminophenol functional groups.
The bifunctionality of 4-(1-Aminoethyl)-2-phenylphenol, possessing both an amine and a hydroxyl group, allows it to act as a monomer in step-growth polymerization. It can be incorporated into a variety of polymer backbones, with the 2-phenylphenyl moiety serving as a bulky pendant group that can influence the polymer's physical properties, such as solubility, thermal stability, and glass transition temperature.
Potential polymerization reactions include:
Poly-amides: Reaction with dicarboxylic acids or their derivatives (e.g., diacyl chlorides) would lead to the formation of polyamides.
Poly-ethers: The phenolic hydroxyl group can participate in nucleophilic substitution reactions with dihalides or undergo etherification to form polyethers.
Poly-imines (Schiff bases): Condensation of the primary amine with dialdehydes would yield polyimines, which can be subsequently reduced to polyamines.
Epoxy resins: The primary amine can act as a curing agent for epoxy resins, opening the epoxide rings to form a cross-linked network.
The chirality of the aminoethyl group could also be exploited to create chiral polymers with potential applications in enantioselective separations or as chiral stationary phases in chromatography.
Applications in Catalysis
The combination of a nitrogen donor (amine) and an oxygen donor (phenol) makes 4-(1-Aminoethyl)-2-phenylphenol an excellent candidate for use as a ligand in catalysis. The stereocenter at the aminoethyl group introduces chirality, which is highly valuable for asymmetric catalysis.
Aminophenol-based ligands are widely used in transition metal catalysis due to their straightforward synthesis and tunable electronic and steric properties. derpharmachemica.com 4-(1-Aminoethyl)-2-phenylphenol can act as a bidentate [N,O]-ligand, coordinating to a metal center through the nitrogen of the amine and the oxygen of the deprotonated phenol. This chelation effect enhances the stability of the resulting metal complex.
These complexes, featuring metals such as palladium, copper, nickel, or rhodium, could be active catalysts for a variety of transformations. For example, palladium complexes with aminophenol-type ligands have been explored for C-C coupling reactions like the Suzuki-Miyaura reaction. hw.ac.uk The bulky 2-phenylphenyl group would create a specific steric environment around the metal center, potentially influencing the selectivity of the catalytic reaction.
Table 2: Potential Catalytic Applications of Metal Complexes with 4-(1-Aminoethyl)-2-phenylphenol as a Ligand
| Metal Center | Potential Catalytic Reaction | Role of Ligand |
|---|---|---|
| Palladium (Pd) | Suzuki-Miyaura Coupling, Heck Reaction | Stabilize active species, influence selectivity hw.ac.uk |
| Copper (Cu) | Oxidation of Phenols, A³ Coupling | Enhance catalytic activity, create chiral environment orientjchem.org |
| Nickel (Ni) | Propargylamine Synthesis, Polymerization | Modulate electronic properties of the metal center derpharmachemica.com |
| Rhodium (Rh) | Asymmetric Hydrogenation, Hydroformylation | Enforce chiral environment for enantioselectivity |
This table is illustrative and based on known applications of similar aminophenol and biphenol ligands.
The functional groups within 4-(1-Aminoethyl)-2-phenylphenol also allow for its potential use as a metal-free organocatalyst. The primary amine can activate substrates through the formation of enamines or iminium ions, a common strategy in organocatalysis for reactions like aldol (B89426) and Mannich additions. The phenolic hydroxyl group can act as a Brønsted acid or base, or participate in hydrogen bonding to activate substrates and control stereochemistry.
Furthermore, it could serve as a co-catalyst or additive in metal-catalyzed reactions. For instance, the phenolic proton could participate in proton-coupled electron transfer steps, or the entire molecule could act as a proton shuttle. In certain oxidation reactions, the phenol moiety itself could be involved in the catalytic cycle.
The most significant potential application of 4-(1-Aminoethyl)-2-phenylphenol in catalysis lies in enantioselective synthesis, contingent on its availability in an enantiomerically pure form (either R or S). Chiral β-amino alcohols are privileged structures in asymmetric catalysis. taylorfrancis.com
As a chiral ligand , it can be complexed with a transition metal to create a chiral catalyst. This catalyst can then induce enantioselectivity in a wide range of reactions, transferring its chirality to the product. The predictable coordination geometry of the [N,O]-chelate and the defined steric environment are key to achieving high levels of stereocontrol. The development of catalysts for enantioselective transformations often relies on leveraging attractive noncovalent interactions between the chiral ligand and the substrate. nih.gov
As a chiral auxiliary , the compound could be temporarily attached to a substrate molecule. Its steric bulk and defined stereochemistry would then direct the stereochemical outcome of a subsequent reaction on the substrate. After the reaction, the auxiliary can be cleaved and recovered.
As a chiral resolving agent , the amine or phenol group can form diastereomeric salts or derivatives with a racemic mixture of another compound. These diastereomers, having different physical properties, can then be separated by methods like crystallization or chromatography. youtube.com
Table 3: Examples of Enantioselective Reactions Using Chiral Amino Alcohol-Type Ligands
| Reaction Type | Metal | Typical Substrates | Potential Role of Chiral Ligand |
|---|---|---|---|
| Asymmetric Reduction | Ruthenium (Ru) | Ketones, Imines | Forms chiral complex to guide hydride delivery taylorfrancis.com |
| Asymmetric Alkylation | Zinc (Zn) | Aldehydes | Creates a chiral environment for nucleophilic addition |
| Asymmetric Diels-Alder | Copper (Cu), Lewis Acids | Dienes, Dienophiles | Coordinates to dienophile, shielding one face nih.gov |
| Asymmetric Epoxidation | Manganese (Mn), Titanium (Ti) | Alkenes | Directs the oxidant to one face of the double bond youtube.com |
This table illustrates reactions where chiral ligands similar to 4-(1-Aminoethyl)-2-phenylphenol are commonly employed.
Contributions to Materials Science and Engineering
The unique bifunctional nature of 4-(1-Aminoethyl)-2-phenylphenol, possessing both a reactive phenolic hydroxyl group and a primary amino group, alongside a bulky phenyl substituent, makes it a compound of interest for materials science applications. These functionalities allow for its integration into larger molecular structures and its interaction with various surfaces and materials.
Polymer Modification and Functionalization
The functionalization of polymers is a critical area of materials science, aiming to impart new properties to existing polymers. While direct studies on the use of 4-(1-Aminoethyl)-2-phenylphenol for polymer modification are not extensively documented, the principles of polymer functionalization using similar molecules are well-established. For instance, the functionalization of polyolefins, which lack reactive sites, can be achieved through free-radical grafting in the melt phase. researchgate.net It is conceivable that 4-(1-Aminoethyl)-2-phenylphenol could be grafted onto polymer backbones like polyethylene (B3416737) through its amino or phenolic groups, potentially enhancing properties such as adhesion, dyeability, or thermal stability.
The modification of polymers can also be achieved by incorporating functional monomers during polymerization. For example, 2-methoxy-4-vinylphenol, a styrene-like monomer derived from ferulic acid, has been used to create both thermoplastic and thermoset polymers after modification of its phenolic group. mdpi.com The amino and phenol groups on 4-(1-Aminoethyl)-2-phenylphenol offer similar potential for it to act as a monomer or a modifying agent in various polymerization processes.
Molecular imprinting is another area where this compound could find application. In a study on 2-phenylphenol (B1666276), a structurally related compound, a molecularly imprinted polymer (MIP) was synthesized using it as a template molecule. researchgate.net This MIP showed high selectivity for the removal of 2-phenylphenol from environmental and biological samples. researchgate.net Given its structural similarity, 4-(1-Aminoethyl)-2-phenylphenol could be used as a template to create highly selective MIPs for its own detection or removal.
Development of Sensing Materials
The development of chemical sensors is a rapidly growing field. The phenolic group is a key feature in many electrochemical sensors for the detection of various analytes. Research has shown that electrodes modified with polymers derived from phenylphenols can be used for sensing other phenolic compounds. For example, an electrode modified with electropolymerized 2-phenylphenol was used to detect 4-methoxyphenol (B1676288) and 4-chlorophenol (B41353) in organic solvents. nih.gov The polymer's aromatic segments are thought to enhance the sensor's signal through π–π interactions with the analyte. nih.gov
A voltammetric sensor for the determination of 2-phenylphenol was fabricated by modifying a carbon paste electrode with Fe3O4 nanoparticles and an ionic liquid. nih.gov This sensor demonstrated good catalytic activity towards the oxidation of 2-phenylphenol, allowing for its detection in water samples. nih.gov The phenolic moiety of 4-(1-Aminoethyl)-2-phenylphenol suggests its potential use in similar electrochemical sensing applications. The presence of the aminoethyl group could further enhance its sensing capabilities through additional interaction sites.
Surface Chemistry and Adsorption Phenomena
The adsorption of molecules onto surfaces is fundamental to many chemical processes, including catalysis, separation, and sensing. The study of molecularly imprinted polymers (MIPs) provides insight into the adsorption phenomena of phenylphenol-type compounds. A MIP created for 2-phenylphenol demonstrated a high adsorption capacity and selectivity compared to a non-imprinted polymer (NIP). researchgate.net The MIP had a better surface area (131.44 m²/g), pore size (7.9587 Å), and pore volume (5.23 cc/g) than the NIP. researchgate.net
The selectivity of the MIP for 2-phenylphenol over its structural analog, biphenyl (B1667301), highlights the importance of the hydroxyl group in the adsorption process. researchgate.net It is expected that 4-(1-Aminoethyl)-2-phenylphenol, with its additional amino group, would exhibit unique adsorption characteristics on various surfaces. The interplay between the phenolic, amino, and phenyl groups would likely lead to complex and potentially highly specific adsorption behaviors on materials like silica (B1680970), alumina (B75360), or carbon nanotubes.
Development of Analytical Methodologies
The accurate detection and quantification of chemical compounds are essential for research, quality control, and environmental monitoring. The development of analytical methodologies for 4-(1-Aminoethyl)-2-phenylphenol would likely draw upon established techniques for similar compounds.
Chromatographic Separation Methods (e.g., HPLC, GC)
High-Performance Liquid Chromatography (HPLC) and Gas Chromatography (GC) are powerful techniques for the separation and analysis of complex mixtures. The analysis of phenolic compounds by GC is a well-established method. epa.gov For underivatized phenols, a Flame Ionization Detector (FID) is typically used. epa.gov The separation of isomers is a common challenge in chromatography. For example, HPLC methods have been developed to separate isomers of terphenyls and quaterphenyls, with a phenyl-hexyl column showing greater separation ability compared to C18 or biphenyl columns. qub.ac.uk
The separation of nonylphenol isomers has been achieved using HPLC with a graphitic carbon column, resolving a technical mixture into 12 peaks. researchgate.net For the analysis of 4-(1-Aminoethyl)-2-phenylphenol, a similar approach would be necessary to separate it from potential isomers or impurities. The choice of column and mobile phase would be critical. For instance, the separation of nitrophenol isomers has been successfully achieved using capillary zone electrophoresis by simply adjusting the methanol (B129727) content in the running buffer. researchgate.net
The NIST Chemistry WebBook provides GC data for the related compound 4-(2-aminoethyl)phenol, which could serve as a reference point for developing a GC method for 4-(1-Aminoethyl)-2-phenylphenol. nist.govnist.gov
Table 1: Chromatographic Conditions for Separation of Related Phenolic Compounds
| Analyte | Method | Column | Detector | Key Finding | Reference |
|---|---|---|---|---|---|
| Phenols | GC | Fused-silica, wide-bore open-tubular | FID | Underivatized phenols can be analyzed directly. | epa.gov |
| Terphenyl and Quaterphenyl Isomers | HPLC | Phenyl-hexyl | UV-Vis | Phenyl-hexyl column provided the best separation of isomers. | qub.ac.uk |
| Nonylphenol Isomers | HPLC | Graphitic carbon | Not Specified | Resolved a technical mixture into 12 distinct peaks. | researchgate.net |
| Nitrophenol Isomers | Capillary Zone Electrophoresis | Not Specified | Not Specified | Separation achieved by adjusting methanol in the run buffer. | researchgate.net |
This table is interactive. Click on the headers to sort.
Derivatization Strategies for Enhanced Detection in Analytical Techniques
Derivatization is a common strategy in analytical chemistry to improve the volatility, thermal stability, or detectability of an analyte. For the GC analysis of phenols, derivatization can be employed to enhance sensitivity. epa.gov One common method is the reaction with diazomethane (B1218177) to form the corresponding methylated phenols (anisoles). epa.gov Another approach is to react the phenols with pentafluorobenzyl bromide (PFBBr) to form pentafluorobenzyl ethers, which can then be analyzed by GC with an Electron Capture Detector (ECD). epa.gov
Given that 4-(1-Aminoethyl)-2-phenylphenol contains a phenolic hydroxyl group, these derivatization strategies would be directly applicable. The amino group also presents an opportunity for derivatization, for example, through acylation or silylation, which could further enhance its chromatographic properties and detection limits. The separation of vitamin E enantiomers, for example, has been achieved after acetylation of the hydroxyl group, followed by chiral HPLC. nih.gov
Table 2: Compound Names Mentioned in the Article
| Compound Name |
|---|
| 4-(1-Aminoethyl)-2-phenylphenol |
| 2-phenylphenol |
| 4-methoxyphenol |
| 4-chlorophenol |
| 2-methoxy-4-vinylphenol |
| 4-(2-aminoethyl)phenol |
| Biphenyl |
| Terphenyls |
| Quaterphenyls |
| Nonylphenol |
| Nitrophenol |
| Diazomethane |
| Pentafluorobenzyl bromide |
No Publicly Available Research Found on the Electrochemical Sensing Applications of 4-(1-Aminoethyl)-2-phenylphenol
Despite a comprehensive search of scientific literature and chemical databases, no specific information was found regarding the applications of the chemical compound 4-(1-Aminoethyl)-2-phenylphenol in the development of electrochemical sensing platforms.
The search results did yield information on related compounds, such as 2-phenylphenol, 4-aminophenol, and various other phenol and aminophenol derivatives, which have been investigated for their utility in electrochemical sensing. For instance, studies have explored the use of modified electrodes for the detection of these related phenols in various samples. However, the specific compound "4-(1-Aminoethyl)-2-phenylphenol" was not mentioned in the context of electrochemical sensing in any of the retrieved documents.
A search in chemical databases confirmed the existence of the base molecule, 4-amino-2-phenylphenol, but did not provide any literature references to its ethyl derivative, 4-(1-Aminoethyl)-2-phenylphenol, being used in electrochemical applications.
Therefore, it is not possible to provide an article on the "" with a focus on "Electrochemical Sensing Platforms" as there is no available research on this specific topic. The absence of data means that no detailed research findings or data tables, as requested, can be generated.
It is possible that the compound is very novel and its electrochemical properties have not yet been reported in public literature, or it may be known under a different chemical name that is not readily accessible through standard database searches.
Future Research Directions and Emerging Avenues
Exploration of Novel and Sustainable Synthetic Pathways
The development of new and sustainable methods for synthesizing 4-(1-Aminoethyl)-2-phenylphenol is a critical area of future research. Current synthetic routes may rely on traditional, multi-step processes that can be inefficient and generate significant waste. Future efforts will likely focus on the following:
Green Chemistry Approaches: Investigating the use of environmentally benign solvents, renewable starting materials, and catalytic methods to reduce the environmental impact of the synthesis. This aligns with the growing demand for sustainable chemical manufacturing. nih.gov
Biocatalysis: Exploring the use of enzymes to catalyze key steps in the synthesis, potentially offering high selectivity and milder reaction conditions.
A promising strategy involves the copper-catalyzed C2-site selective amination of p-aminophenol derivatives. rsc.org This method avoids the need for pre-functionalized starting materials and utilizes air as a green oxidant, making it an attractive and atom-economical approach. rsc.org
Development of Highly Stereoselective Catalytic Applications
The chiral nature of the 1-aminoethyl group in 4-(1-Aminoethyl)-2-phenylphenol makes it a prime candidate for development as a ligand in asymmetric catalysis. Future research in this area will be pivotal for its application in producing enantiomerically pure compounds, which are crucial in the pharmaceutical and fine chemical industries.
Key research directions include:
Design of Novel Chiral Ligands: Synthesizing derivatives of 4-(1-Aminoethyl)-2-phenylphenol to create a library of ligands with varying steric and electronic properties. This will allow for the fine-tuning of catalyst performance for specific reactions. The development of libraries of chiral imidazoline-aminophenol ligands has already shown the potential of this approach in achieving high stereoselectivity in reactions like the Henry reaction. nih.gov
Application in Asymmetric Transformations: Investigating the use of metal complexes of these ligands in a wide range of asymmetric reactions, such as hydrogenations, C-C bond-forming reactions, and oxidations. Chiral β-aminophosphine derivatives, which share structural similarities, have already proven to be powerful catalysts in various asymmetric syntheses. rsc.org
Mechanistic Studies: Conducting detailed mechanistic studies to understand the factors that govern the stereoselectivity of the catalyzed reactions. This knowledge will be crucial for the rational design of more efficient and selective catalysts. Recent advancements in stereoselective amino alcohol synthesis through electrocatalytic radical cross-couplings highlight the potential for innovative bond disconnections and streamlined synthetic pathways. nih.gov
Advanced Spectroscopic Characterization under Non-Standard Conditions
To fully understand the behavior and reactivity of 4-(1-Aminoethyl)-2-phenylphenol, it is essential to study its properties under a variety of conditions. Advanced spectroscopic techniques will play a key role in this endeavor.
Future research should focus on:
High-Pressure and High-Temperature Studies: Investigating the structural and electronic changes that occur at elevated pressures and temperatures. This can provide insights into the compound's stability and potential for use in high-performance materials or under harsh reaction conditions.
Time-Resolved Spectroscopy: Using ultrafast spectroscopic techniques to study the dynamics of processes such as hydrogen bonding, proton transfer, and excited-state relaxation. researchgate.net This can reveal crucial information about the compound's reactivity and photophysical properties.
Solid-State NMR and X-ray Crystallography: Employing these techniques to gain a detailed understanding of the compound's structure and intermolecular interactions in the solid state. This is particularly important for understanding its self-assembly and crystal packing.
Integration with Artificial Intelligence and Machine Learning for Reaction Prediction and Optimization
The integration of artificial intelligence (AI) and machine learning (ML) is set to revolutionize chemical research. rjptonline.org For 4-(1-Aminoethyl)-2-phenylphenol, these computational tools can accelerate discovery and optimization in several ways:
Predicting Reaction Outcomes: Developing ML models to predict the outcomes of reactions involving 4-(1-Aminoethyl)-2-phenylphenol, including product distribution, yield, and stereoselectivity. acs.orgmit.edu These models can be trained on existing experimental data to identify patterns and make accurate predictions for new reactions. rsc.org
Optimizing Reaction Conditions: Using AI algorithms to rapidly screen a vast parameter space and identify the optimal reaction conditions (e.g., catalyst, solvent, temperature) for a desired transformation. chemcopilot.com This can significantly reduce the time and resources required for experimental optimization.
Designing Novel Derivatives: Employing generative models to design new derivatives of 4-(1-Aminoethyl)-2-phenylphenol with enhanced properties for specific applications. These models can learn the structure-property relationships from existing data and propose new molecules with desired characteristics. The combination of predictive technology and machine learning can lead to better reaction outcomes and more streamlined synthesis of valuable chemicals. chemeurope.comeurekalert.org
Investigation of Supramolecular Assembly and Self-Organization
The presence of both hydrogen bond donor (phenol and amine) and acceptor groups, along with an aromatic ring capable of π-π stacking, makes 4-(1-Aminoethyl)-2-phenylphenol an excellent candidate for forming well-defined supramolecular structures.
Future research in this area will explore:
Controlled Self-Assembly: Investigating the factors that govern the self-assembly of the molecule in solution and in the solid state, such as solvent, concentration, and temperature. This could lead to the formation of novel materials with interesting properties, such as gels, liquid crystals, or porous frameworks. The study of supramolecular synthons in aminophenols provides a foundation for understanding these interactions. researchgate.netresearchgate.net
Host-Guest Chemistry: Exploring the ability of self-assembled structures of 4-(1-Aminoethyl)-2-phenylphenol to act as hosts for guest molecules. This could have applications in areas such as sensing, separation, and drug delivery.
Formation of Functional Materials: Utilizing the self-assembly properties to create functional materials with tailored optical, electronic, or catalytic properties. The self-association of phenol (B47542) itself involves a complex interplay of hydrogen bonding and dispersion forces, providing a model for understanding the behavior of more complex derivatives. nih.gov
Discovery of Unexpected Chemical Reactivity and Transformations
The unique combination of functional groups in 4-(1-Aminoethyl)-2-phenylphenol may lead to unexpected chemical reactivity that goes beyond its predicted behavior. libretexts.org Research in this area will focus on exploring novel transformations and uncovering new reaction pathways.
Potential areas of investigation include:
Redox-Active Ligand Behavior: The aminophenol backbone can act as a redox-active ligand, participating in electron transfer processes in metal complexes. derpharmachemica.com This could lead to the development of new catalysts for redox reactions.
Unusual Cyclization Reactions: Investigating the possibility of intramolecular reactions between the aminoethyl and phenylphenol moieties to form novel heterocyclic compounds.
Reactions under Extreme Conditions: Subjecting the compound to extreme conditions of temperature, pressure, or irradiation to induce novel transformations that would not occur under standard conditions. The study of sterically hindered phenols has revealed unusual reactivity patterns that could be relevant here. acs.orgvinatiorganics.comsemanticscholar.org
Application in Green Chemical Processes and Circular Economy Initiatives
In an era of increasing environmental awareness, the development of green chemical processes and the promotion of a circular economy are paramount. 4-(1-Aminoethyl)-2-phenylphenol and its derivatives can contribute to these goals in several ways.
Future research will focus on:
Bio-based Feedstocks: Investigating the synthesis of 4-(1-Aminoethyl)-2-phenylphenol from renewable, bio-based feedstocks to reduce reliance on fossil fuels. mdpi.com The biorefinery concept, which aims to convert biomass and waste streams into valuable products, is a key aspect of this approach. researchgate.net
Recyclable Catalysts: Developing catalytic systems based on 4-(1-Aminoethyl)-2-phenylphenol that can be easily recovered and reused, minimizing waste and improving process efficiency.
Degradable Polymers and Materials: Exploring the use of 4-(1-Aminoethyl)-2-phenylphenol as a monomer or building block for the synthesis of biodegradable or recyclable polymers and materials. The recovery of phenolic compounds from agri-food waste is an example of a circular economy approach that can be applied to related chemistries. nih.govnih.gov
Interactive Data Table: Potential Research Applications
| Research Area | Key Focus | Potential Impact |
| Sustainable Synthesis | Green chemistry, biocatalysis | Reduced environmental footprint, lower costs |
| Asymmetric Catalysis | Chiral ligand development | Access to enantiopure pharmaceuticals and fine chemicals |
| Advanced Spectroscopy | Non-standard conditions | Deeper understanding of molecular behavior and reactivity |
| AI/Machine Learning | Reaction prediction, optimization | Accelerated discovery and development cycles |
| Supramolecular Chemistry | Self-assembly, functional materials | Novel materials for sensing, separation, and electronics |
| Novel Reactivity | Redox-active ligands, cyclizations | New synthetic methodologies and molecular architectures |
| Green Chemistry | Bio-based feedstocks, recyclability | Contribution to a sustainable and circular chemical industry |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
